Cas no 50565-24-7 (5-methylthiolan-3-one)

• Product Name: 5-methylthiolan-3-one
• CAS No: 50565-24-7
• MF: C₅H₈OS
• MW: 116.181420326233
• MDL: MFCD24445149
• CID: 364628
• PubChem ID: 526949
• Update Time: 2025-04-25

5-methylthiolan-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Thiophenone, dihydro-5-methyl-
• 5-methylthiolan-3-one
• 50565-24-7
• CS-0453142
• 4,5-dihydro-5-methyl-3(2H)-thiophenone
• SCHEMBL5691856
• AKOS026715705
• DTXSID10335754
• EN300-99397
• F2147-2203
• GYAWKNURSWKRNU-UHFFFAOYSA-N
• 5-methyldihydrothiophen-3(2H)-one
• 4,5-dihydro-5-methylthiophen-3(2H)-one

• MDL： MFCD24445149
• Inchi： 1S/C5H8OS/c1-4-2-5(6)3-7-4/h4H,2-3H2,1H3
• InChI Key： GYAWKNURSWKRNU-UHFFFAOYSA-N
• SMILES： S1CC(CC1C)=O

Computed Properties

• Exact Mass: 116.02964
• Monoisotopic Mass: 116.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 5-methylthiolan-3-one

3(2H)-Thiophenone, dihydro-5-methyl- (CAS No. 50565-24-7): Properties, Applications, and Market Insights

3(2H)-Thiophenone, dihydro-5-methyl- (CAS No. 50565-24-7) is a specialized organic compound belonging to the thiophene family. This heterocyclic compound has garnered significant attention in recent years due to its unique chemical properties and versatile applications across multiple industries. With the increasing demand for high-performance materials and specialty chemicals, dihydro-5-methyl-3(2H)-thiophenone has emerged as a compound of interest for researchers and industrial applications alike.

The molecular structure of 3(2H)-thiophenone, dihydro-5-methyl- features a saturated thiophene ring with a ketone functional group, making it particularly valuable in organic synthesis. Recent studies in green chemistry applications have highlighted its potential as a building block for more sustainable chemical processes. The compound's balanced polarity and reactivity profile make it suitable for various pharmaceutical intermediates, though it's important to note its use is strictly limited to non-regulated applications.

In the field of flavor and fragrance chemistry, 50565-24-7 has shown promise due to its unique organoleptic properties. While not as widely recognized as some mainstream aroma chemicals, niche applications in specialty fragrance formulations have been explored. The compound's structural features allow for interesting modifications that can lead to novel scent profiles, a topic of growing interest in cosmetic chemistry circles.

From a commercial perspective, the market for dihydro-5-methyl-3(2H)-thiophenone has seen steady growth, particularly in the research chemicals sector. Suppliers report increasing inquiries about this compound, especially from academic institutions and specialty chemical manufacturers. Current pricing trends reflect its status as a low-volume, high-value specialty chemical, with purity grades typically ranging from 95% to 99% for most applications.

The synthesis of 3(2H)-Thiophenone, dihydro-5-methyl- typically involves catalytic hydrogenation approaches, with recent advancements focusing on more sustainable synthetic routes. Environmental considerations in chemical production have led to innovations in solvent selection and energy-efficient processes for this compound. These developments align well with current industry trends toward greener chemical manufacturing practices.

Analytical characterization of 50565-24-7 typically employs standard techniques including GC-MS, NMR spectroscopy, and HPLC. The compound's stability profile has been well-documented, with recommended storage conditions emphasizing protection from moisture and extreme temperatures. These analytical aspects are particularly important for researchers investigating structure-activity relationships in related chemical series.

Looking toward future applications, dihydro-5-methyl-3(2H)-thiophenone shows potential in emerging fields such as organic electronic materials and specialty polymer additives. Its molecular architecture offers interesting possibilities for modification, making it a candidate for advanced material development. These potential applications are currently the subject of several patent applications and academic research projects worldwide.

For researchers working with 3(2H)-Thiophenone, dihydro-5-methyl-, proper handling procedures should always be followed despite its non-regulated status. Standard laboratory safety protocols apply, including the use of appropriate personal protective equipment. The compound's material safety data sheet provides comprehensive guidance for safe handling and disposal in various settings.

The global supply chain for 50565-24-7 remains robust, with major producers located in several chemical manufacturing regions. Recent market analysis suggests stable availability, though lead times may vary depending on purity requirements and order quantities. Quality control remains paramount, with reputable suppliers providing comprehensive analytical certificates for each batch.

In conclusion, 3(2H)-Thiophenone, dihydro-5-methyl- represents an interesting case study in the evolving landscape of specialty chemicals. Its combination of structural features and functional group chemistry continues to attract research interest across multiple disciplines. As chemical innovation progresses, this compound may find new applications that leverage its unique molecular characteristics in cutting-edge technologies and sustainable chemical solutions.